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Compound of Interest

Compound Name: Euparone

Cat. No.: B158459 Get Quote

Euparone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Euparone, with the CAS Number 53947-86-7, is a benzofuran derivative. This technical guide

provides a detailed overview of the known physical and chemical properties of Euparone,

compiled from available scientific data. The information is presented to support research and

development activities involving this compound. Due to the limited availability of public data,

this guide also outlines general experimental protocols for the determination of key properties

and proposes a generalized workflow for the biological evaluation of such a compound.

Physical and Chemical Properties
The fundamental physical and chemical properties of Euparone are summarized in the table

below. These data are essential for understanding the compound's behavior in various

experimental settings.
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Property Value Source

IUPAC Name
1-(5-acetyl-6-hydroxy-1-

benzofuran-2-yl)ethanone
N/A

Synonyms

2,5-Diacetyl-6-

hydroxybenzofuran, Ethanone,

1,1'-(6-hydroxy-2,5-

benzofurandiyl)bis-

[1]

CAS Number 53947-86-7 [1]

Molecular Formula C₁₂H₁₀O₄ [1]

Molecular Weight 218.21 g/mol [1]

Appearance Powder [1]

Melting Point 145 °C

Boiling Point Data not available N/A

Solubility Data not available N/A

pKa Data not available N/A

LogP (XLogP3) 2.2

Computed Properties

Property Value Source

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
4

Rotatable Bond Count 2

Topological Polar Surface Area 67.5 Å²

Complexity 312
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Spectral Data
Detailed experimental spectral data for Euparone, including 1H NMR, 13C NMR, Infrared (IR),

and Mass Spectrometry (MS), are not readily available in public databases. For the structural

elucidation and confirmation of Euparone, standard spectroscopic techniques would be

employed.

Experimental Protocols
Specific, published experimental protocols for the determination of the physicochemical

properties of Euparone are not available. However, standard methodologies can be applied.

An example of a general protocol for melting point determination is provided below.

Protocol: Melting Point Determination (Capillary Method)

Objective: To determine the melting point range of a solid organic compound.

Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

The solid compound to be tested (e.g., Euparone)

Mortar and pestle

Spatula

Procedure:

Sample Preparation:

Ensure the compound is dry and pure.

Place a small amount of the compound on a clean, dry watch glass.

Use a spatula to crush the compound into a fine powder.
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Loading the Capillary Tube:

Press the open end of a capillary tube into the powdered sample. A small amount of the

powder will enter the tube.

Tap the sealed end of the capillary tube gently on a hard surface to pack the powder

down.

Repeat until the packed sample is 2-3 mm high.

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate initially to approach the expected melting point.

When the temperature is about 15-20 °C below the expected melting point, reduce the

heating rate to 1-2 °C per minute to ensure thermal equilibrium.

Observe the sample closely. Record the temperature at which the first drop of liquid

appears (the onset of melting).

Continue heating slowly and record the temperature at which the last solid particle melts

(the completion of melting).

The two recorded temperatures represent the melting point range.

Purity Assessment:

A sharp melting point range (typically 0.5-2 °C) is indicative of a pure compound. A broad

melting point range suggests the presence of impurities.

Biological Activity and Signaling Pathways
Extensive searches of public databases and scientific literature did not yield specific

information on the biological activity, mechanism of action, or associated signaling pathways of

Euparone. Therefore, a diagram of a known signaling pathway involving Euparone cannot be

provided.
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As a substitute, a generalized experimental workflow for the initial biological screening of a

compound with unknown activity is presented below. This workflow represents a logical

progression for a research program aimed at elucidating the biological effects of a compound

like Euparone.
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Phase 1: In Vitro Screening

Phase 2: Target Identification and Validation

Phase 3: Pathway Analysis

Euparone

Panel of Human
Cancer Cell Lines

Primary Human Cells
(e.g., Hepatocytes, Neurons)

High-Throughput Screening
(e.g., Cell Viability, Cytotoxicity Assays)

Hit Identification
(Active Compounds)

Omics Approaches
(Transcriptomics, Proteomics)

Biochemical Assays
(e.g., Kinase Assays)

Putative Target Identification

Target Validation
(e.g., siRNA, CRISPR)

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

Elucidation of
Mechanism of Action

Click to download full resolution via product page

A generalized workflow for biological screening and target identification of a novel compound.
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Conclusion
Euparone is a benzofuran derivative with defined physical and basic chemical properties.

While its molecular structure is known, there is a notable absence of publicly available data

regarding its detailed spectral characteristics, solubility in various solvents, pKa, and biological

activity. The information and generalized protocols provided in this guide are intended to serve

as a foundational resource for researchers and professionals in the field of drug development

who may be interested in further investigating this compound. The elucidation of its biological

targets and mechanism of action will be crucial next steps in determining its potential

therapeutic relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b158459?utm_src=pdf-body
https://www.benchchem.com/product/b158459?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB00700
https://www.benchchem.com/product/b158459#physical-and-chemical-properties-of-euparone
https://www.benchchem.com/product/b158459#physical-and-chemical-properties-of-euparone
https://www.benchchem.com/product/b158459#physical-and-chemical-properties-of-euparone
https://www.benchchem.com/product/b158459#physical-and-chemical-properties-of-euparone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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